Cas no 1261890-65-6 (3-(2-Carboxythiophene-4-YL)isonicotinic acid)

• Product Name: 3-(2-Carboxythiophene-4-YL)isonicotinic acid
• CAS No: 1261890-65-6
• MF: C₁₁H₇NO₄S
• MW: 249.242581605911
• MDL: MFCD18317668
• CID: 2761565
• PubChem ID: 53223536
• Update Time: 2025-04-21

3-(2-Carboxythiophene-4-YL)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 1261890-65-6
• MFCD18317668
• 3-(2-Carboxythiophene-4-yl)isonicotinic acid, 95%
• DTXSID80687676
• 3-(2-CARBOXYTHIOPHENE-4-YL)ISONICOTINIC ACID
• 3-(2-Carboxythiophene-4-YL)isonicotinic acid

• MDL： MFCD18317668
• Inchi： 1S/C11H7NO4S/c13-10(14)7-1-2-12-4-8(7)6-3-9(11(15)16)17-5-6/h1-5H,(H,13,14)(H,15,16)
• InChI Key： NYBMVGYEAWSAFG-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1)C1C=NC=CC=1C(=O)O

Computed Properties

• Exact Mass: 249.00957888Da
• Monoisotopic Mass: 249.00957888Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids